Cas no 1443331-15-4 (2-[4-methyl-3-(2-methylpropoxy)phenyl]ethanol)

• Product Name: 2-[4-methyl-3-(2-methylpropoxy)phenyl]ethanol
• CAS No: 1443331-15-4
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• MDL: MFCD18426649
• CID: 5219042
• Update Time: 2026-03-06

2-[4-methyl-3-(2-methylpropoxy)phenyl]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[4-methyl-3-(2-methylpropoxy)phenyl]ethanol

• MDL： MFCD18426649
• Inchi： 1S/C13H20O2/c1-10(2)9-15-13-8-12(6-7-14)5-4-11(13)3/h4-5,8,10,14H,6-7,9H2,1-3H3
• InChI Key： AGAHRVLZAJMBQR-UHFFFAOYSA-N
• SMILES： C(O)CC1=CC=C(C)C(OCC(C)C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[4-methyl-3-(2-methylpropoxy)phenyl]ethanol

Latest Research Insights on 2-[4-methyl-3-(2-methylpropoxy)phenyl]ethanol (CAS: 1443331-15-4)

In recent years, the compound 2-[4-methyl-3-(2-methylpropoxy)phenyl]ethanol (CAS: 1443331-15-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of high interest for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 2-[4-methyl-3-(2-methylpropoxy)phenyl]ethanol. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The study highlighted the importance of the isobutoxy group in enhancing the compound's bioavailability and metabolic stability. These findings are crucial for scaling up production for preclinical and clinical studies.

Another significant research effort, documented in Bioorganic & Medicinal Chemistry Letters, investigated the compound's potential as an anti-inflammatory agent. In vitro and in vivo experiments demonstrated that 2-[4-methyl-3-(2-methylpropoxy)phenyl]ethanol effectively inhibits key inflammatory markers, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These results suggest its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further mechanistic studies, as reported in Molecular Pharmacology, have shed light on the compound's interaction with cellular targets. Using computational docking and molecular dynamics simulations, researchers identified specific binding sites on target proteins, providing a structural basis for its biological activity. These insights are invaluable for the rational design of derivatives with improved efficacy and selectivity.

In addition to its anti-inflammatory properties, 2-[4-methyl-3-(2-methylpropoxy)phenyl]ethanol has also been explored for its neuroprotective effects. A study in Neuropharmacology revealed that the compound exhibits significant antioxidant activity, protecting neuronal cells from oxidative stress-induced apoptosis. This finding opens new avenues for its application in neurodegenerative disorders, such as Alzheimer's and Parkinson's diseases.

Despite these promising developments, challenges remain in the clinical translation of 2-[4-methyl-3-(2-methylpropoxy)phenyl]ethanol. Pharmacokinetic studies indicate that while the compound has favorable absorption and distribution profiles, its metabolism and elimination pathways require further optimization to minimize potential toxicity. Ongoing research aims to address these issues through structural modifications and formulation strategies.

In conclusion, the latest research on 2-[4-methyl-3-(2-methylpropoxy)phenyl]ethanol (CAS: 1443331-15-4) underscores its multifaceted potential in drug discovery. From its synthetic accessibility to its diverse biological activities, this compound represents a valuable candidate for further investigation. Future studies should focus on advancing its preclinical development and exploring its therapeutic applications in greater depth.